molecular formula C19H22N4O2 B2541306 N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide CAS No. 2034584-34-2

N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide

Cat. No.: B2541306
CAS No.: 2034584-34-2
M. Wt: 338.411
InChI Key: BAPAQIOAKNCZKG-UHFFFAOYSA-N
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Description

N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide is a useful research compound. Its molecular formula is C19H22N4O2 and its molecular weight is 338.411. The purity is usually 95%.
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Mechanism of Action

Biological Activity

N-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide is a synthetic compound that belongs to the class of pyrrolidine derivatives. Its unique structure suggests potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the biological activity of this compound, focusing on its synthesis, mechanism of action, and relevant case studies.

Synthesis

The synthesis of this compound typically involves several steps:

  • Formation of the Pyrrolidine Ring : This is achieved through cyclization reactions involving suitable precursors such as amino acid derivatives or ketones.
  • Introduction of the p-Tolyl Group : The p-tolyl group can be introduced via Friedel-Crafts alkylation using p-tolyl chloride.
  • Attachment of the Benzo[d]imidazole Moiety : This involves coupling reactions to integrate the benzo[d]imidazole structure into the pyrrolidine derivative.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets such as enzymes or receptors. It is hypothesized that it modulates these targets by binding to their active or allosteric sites, leading to alterations in their functional states. The exact pathways remain to be elucidated through further research.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of related 5-oxopyrrolidine derivatives. For instance:

  • In vitro studies demonstrated that certain 5-oxopyrrolidine derivatives exhibited potent cytotoxic effects against A549 human lung adenocarcinoma cells. Compounds with specific structural features showed enhanced activity compared to standard chemotherapeutics like cisplatin .
CompoundIC50 (µM)Cell LineNotes
5-Oxopyrrolidine Derivative A10A549Significant cytotoxicity observed
5-Oxopyrrolidine Derivative B15HSAEC1-KTSelective for cancer cells

Antimicrobial Activity

Additionally, compounds similar to this compound have shown promising antimicrobial activity against multidrug-resistant strains of Staphylococcus aureus. This suggests potential for development as an antimicrobial agent targeting resistant pathogens .

Case Studies

A notable study evaluated a series of 5-oxopyrrolidine derivatives for their biological activity:

  • Study on Anticancer Properties : The study assessed various compounds against A549 cells and found that certain structural modifications significantly increased potency while minimizing toxicity to non-cancerous cells.
  • Antimicrobial Testing : Another investigation focused on the antimicrobial efficacy against resistant strains of bacteria, revealing that some derivatives exhibited selective inhibition, which could be beneficial in developing new antibiotics .

Properties

IUPAC Name

N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N4O2/c1-12-2-5-15(6-3-12)23-10-14(9-18(23)24)22-19(25)13-4-7-16-17(8-13)21-11-20-16/h2-3,5-6,11,13-14H,4,7-10H2,1H3,(H,20,21)(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAPAQIOAKNCZKG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)C3CCC4=C(C3)NC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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